Cas no 1289388-11-9 ((2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride)

• Product Name: (2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride
• CAS No: 1289388-11-9
• MF: C₁₁H₁₅Cl₃N₂
• MW: 281.609199762344
• CID: 2164396
• Update Time: 2025-11-01

(2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride
• N-(2,4-Dichlorobenzyl)pyrrolidin-3-amine hydrochloride
• (S)-N-(2,4-Dichlorobenzyl)pyrrolidin-3-amine hydrochloride
• (R)-N-(2,4-Dichlorobenzyl)pyrrolidin-3-amine hydrochloride
• SBB075346
• (2,4-Dichlorobenzyl)pyrrolidin-3-ylamine hydrochloride
• [(2,4-dichlorophenyl)methyl]pyrrolidin-3-ylamine, chloride

• Inchi： 1S/C11H14Cl2N2.ClH/c12-9-2-1-8(11(13)5-9)6-15-10-3-4-14-7-10;/h1-2,5,10,14-15H,3-4,6-7H2;1H
• InChI Key： YRHLHGQNWROXSG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CNC1CNCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Topological Polar Surface Area: 24.1

Additional information on (2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride

Introduction to (2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1289388-11-9)

(2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride, identified by its CAS number 1289388-11-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of (2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride incorporates a pyrrolidine ring linked to a 2,4-dichlorobenzyl moiety, which contributes to its unique chemical and pharmacological properties. The presence of chlorine atoms at the 2 and 4 positions of the benzyl group enhances its reactivity and binding affinity, which are crucial factors in drug design and discovery.

In recent years, there has been a growing interest in exploring the pharmacological potential of (2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride in various therapeutic contexts. Research studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses and neurological disorders. These findings have positioned it as a valuable candidate for further investigation in preclinical and clinical trials.

One of the most compelling aspects of (2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride is its ability to modulate key biological pathways associated with diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. The pyrrolidine scaffold is known for its versatility in drug design, often serving as a core structure in molecules that target specific disease mechanisms. The chlorobenzyl group further enhances its pharmacokinetic properties, allowing for better absorption and distribution within the body.

Current research is focused on understanding the precise mechanisms by which (2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride exerts its effects at the molecular level. Studies using advanced spectroscopic techniques and computational modeling have provided insights into its interactions with biological targets. These studies not only highlight its potential as a therapeutic agent but also offer valuable information for optimizing its chemical structure to improve efficacy and reduce side effects.

The synthesis of (2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chlorination step at the benzyl group is particularly critical, as it determines the reactivity and biological activity of the final product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and commercial applications.

The pharmaceutical industry has taken note of the promising properties of (2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride, leading to several ongoing clinical trials that aim to evaluate its safety and efficacy in treating various conditions. These trials are expected to provide critical data on dosing regimens, potential side effects, and long-term outcomes. The results from these studies will be instrumental in determining whether this compound can be translated into viable therapeutic options for patients worldwide.

In addition to its therapeutic potential, (2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride has shown promise as a tool compound in medicinal chemistry research. Its unique structure allows researchers to explore novel chemical entities by modifying specific functional groups or appending different substituents. This flexibility makes it an invaluable asset in the quest for discovering new drugs with improved pharmacological profiles.

The environmental impact of synthesizing and using (2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride is also a consideration that researchers are addressing through green chemistry principles. Efforts are being made to develop more sustainable synthetic routes that minimize waste generation and reduce energy consumption. These initiatives align with global efforts to promote environmentally responsible practices in pharmaceutical manufacturing.

In conclusion, (2,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1289388-11-9) represents a significant advancement in pharmaceutical research with its unique chemical structure and promising biological activities. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a key player in the development of novel treatments for various diseases. As research progresses, this compound is expected to contribute substantially to improving human health outcomes.